Cas no 2676864-14-3 ((8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol)

• Product Name: (8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol
• CAS No: 2676864-14-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5086450
• PubChem ID: 162394038
• Update Time: 2025-06-14

(8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol
• F77775
• BS-47875
• SCHEMBL23674470
• CS-0255834
• 2676864-14-3

• Inchi： 1S/C13H17NO/c14-13-11-3-1-2-8(11)6-9-4-5-10(7-15)12(9)13/h6,10,15H,1-5,7,14H2
• InChI Key： BPHKCOWYRHIVRF-UHFFFAOYSA-N
• SMILES： OCC1CCC2C=C3CCCC3=C(C1=2)N

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2

Additional information on (8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol

Comprehensive Overview of (8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol (CAS No. 2676864-14-3)

The compound (8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol, identified by its CAS No. 2676864-14-3, is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its core structure, featuring an amino-functionalized hexahydro-s-indacene backbone coupled with a hydroxymethyl group, positions it as a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential role as a building block for novel therapeutics targeting inflammation, neurological disorders, and metabolic diseases—topics frequently searched in academic and industry databases.

In recent years, the demand for specialty chemicals like (8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol has surged due to advancements in precision medicine and small-molecule drug development. Online searches often revolve around its synthetic routes, physicochemical properties, and biological activity, reflecting the compound's relevance in cutting-edge research. Its indacene-derived scaffold is notable for mimicking natural product architectures, a trend aligned with the growing interest in bioinspired chemistry—a hot topic in both scientific literature and AI-driven data analytics.

From a synthetic chemistry perspective, the hydroxymethyl and amino functional groups in CAS 2676864-14-3 offer multiple sites for derivatization, making it a valuable candidate for structure-activity relationship (SAR) studies. This adaptability answers common search queries about customizable chemical intermediates and scaffold diversification. Moreover, its potential applications in catalysis and ligand design are frequently explored in forums and research publications, further boosting its visibility in SEO rankings for niche chemical keywords.

Environmental and regulatory considerations are also pivotal in discussions about (8-Amino-1,2,3,5,6,7-hexahydro-s-indacen-1-yl)methanol. Researchers often inquire about its green synthesis methods or biodegradability, reflecting broader societal shifts toward sustainable chemistry. These themes align with high-traffic search terms like eco-friendly chemical synthesis and benign by design, underscoring the compound's alignment with contemporary scientific priorities.

In summary, CAS No. 2676864-14-3 represents a compelling case study at the intersection of medicinal chemistry and materials science. Its multifaceted utility, coupled with its relevance to trending topics like drug discovery and sustainability, ensures its prominence in both academic discourse and industrial applications. Future research will likely explore its mechanistic pathways and scalable production, addressing persistent gaps in publicly available data—an area where targeted content can significantly enhance SEO performance.